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Compound Focus: Caerulomycin A

CAS No.: 21802-37-9

Cat. No.: S523219

Get Quote

The table below summarizes the core physical property and storage information for Caerulomycin A

relevant for laboratory use.

Property Specification

Molecular Formula C₁₂H₁₁N₃O₂ [1] [2] [3]

Molecular Weight 229.23 g/mol [1] [2] [3]

CAS Number 21802-37-9 [1] [2] [4]

Form White to off-white solid [1] [2] [4]

Solubility in DMSO Up to 10 mg/mL [2] [3] [4]

Powder Storage -20°C [2] [3] [4]

Powder Stability Stable for 2 years from date of purchase [2] [4]

Solution in DMSO May be stored at -20°C for up to 3 months [2] [3] [4]
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For your technical guides, here are some detailed methodologies and important notes gathered from the

literature.

Sample Preparation Protocol: A typical procedure for creating a stock solution is to first dissolve
Caerulomycin A in DMSO (up to 10 mg/mL) and then dilute it to the desired concentration in an

aqueous buffer for cellular assays [2] [3].
Critical Handling Note: The solubility information specifically notes that hygroscopic DMSO has a
significant impact on the solubility of the product. It is recommended to use newly opened
DMSO to ensure consistent results [1].

Troubleshooting Guide

You can structure a troubleshooting guide around these common potential issues:

Issue Possible Cause Suggested Solution

Precipitate forms in

stock solution

DMSO has absorbed

moisture; solution is too old

Use fresh, dry DMSO; do not use DMSO stock

solutions beyond 3 months.

Inconsistent activity

in assays

Degraded compound Ensure powder is stored at -20°C; confirm stock

solution is within its 3-month stability window.

Difficulty dissolving

powder

Old or wet DMSO Use a newly opened bottle of DMSO.

Biological Context & Mechanism of Action

To provide broader context for your support center, Caerulomycin A is a natural product isolated from

actinomycete strains with two primary, and potentially complementary, mechanisms of action identified in

recent research.
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The diagram above illustrates these two pathways:

Immunosuppressive Mechanism: Caerulomycin A is a potent immunosuppressive agent that
works by suppressing interferon-gamma (IFNγ)-induced STAT1 signaling. This suppression leads

to the expansion of regulatory T cells (Tregs) and enhances TGF-β-Smad3 protein signaling [1] [2]
[5].

Anticancer & Iron-depletion Mechanism: Another identified mechanism is that Caerulomycin A
depletes cellular iron content. This iron chelation inhibits the iron-dependent enzyme ribonucleotide

reductase (RNR), which is crucial for DNA synthesis, leading to cell cycle arrest [5]. Additionally,
recent studies show it acts as a dual-targeting anticancer agent by promoting tubulin
polymerization and inhibiting DNA topoisomerase I (Topo-1) [6].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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